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Compound of Interest

Compound Name: 1beta-Hydroxytorilin

Cat. No.: B1160364

Essential Safety and Handling of 13-
Hydroxytorilin

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 13-
Hydroxytorilin, a sesquiterpenoid compound. Due to the absence of a specific Safety Data
Sheet (SDS), the following recommendations are based on the chemical properties of 13-
Hydroxytorilin and the general safety precautions for handling sesquiterpene lactones and
other potentially hazardous research chemicals.

Chemical and Physical Properties

1B-Hydroxytorilin is a sesquiterpenoid isolated from the fruits of Torilis japonica.[1] It has
demonstrated cytotoxic effects against various human tumor cell lines, including A549, SK-OV-
3, SK-MEL-2, and HCT15.[2] While comprehensive toxicological data is not readily available,
its cytotoxic nature necessitates careful handling to avoid exposure.
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Property Value Source
Molecular Formula C22H3206 ChemicalBook][3]
Molecular Weight 392.49 TargetMol[2]
CAS Number 509078-16-4 TargetMol[2]
Appearance Powder TargetMol[2]
Storage (Powder) -20°C for 3 years TargetMol[2]
Storage (In solvent) -80°C for 1 year TargetMol[2]

Personal Protective Equipment (PPE)

Given that 1B-Hydroxytorilin is a cytotoxic compound and belongs to the class of sesquiterpene
lactones, which are known to be potential allergens, a comprehensive approach to personal
protection is mandatory.[4] The following PPE should be worn at all times when handling the
compound.

e Hand Protection: Wear chemical-resistant gloves such as neoprene or nitrile rubber.[5][6]
Latex gloves are not recommended as they may not provide sufficient protection.[5] Always
inspect gloves for tears or holes before use.[6]

» Body Protection: Alab coat or, preferably, a disposable coverall should be worn to protect the
skin.[5][7] Ensure clothing provides full coverage, including long sleeves.

o Eye and Face Protection: Tightly fitting safety goggles or a face shield are essential to
protect against splashes or airborne particles.[7]

» Respiratory Protection: When handling the powder form or creating solutions, a certified
respirator (e.g., N95 or higher) or a fume hood should be used to prevent inhalation.[7]

Operational Plan: Handling and Storage

Engineering Controls:
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» All work with 1p3-Hydroxytorilin powder should be conducted in a certified chemical fume
hood to minimize inhalation exposure.

e Use a ventilated enclosure for weighing and preparing solutions.
Safe Handling Practices:

o Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. Read and understand all available safety information.

e Weighing: Carefully weigh the powdered compound within a fume hood to prevent the
generation of airborne dust.

e Solution Preparation: When preparing solutions, add the solvent to the powder slowly to
avoid splashing.

e Avoid Contact: Do not touch the compound with bare hands.[6] Avoid creating dust or
aerosols.

e Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[6] Do not eat, drink, or smoke in the laboratory.

Storage:
o Store 1B-Hydroxytorilin in a tightly sealed container in a cool, dry, and well-ventilated area.[8]

o Follow the specific storage temperature guidelines: -20°C for the powder and -80°C for
solutions in solvent.[2]

o Keep away from strong oxidizing agents.[8]

Disposal Plan

All waste containing 13-Hydroxytorilin, including empty containers, contaminated PPE, and
unused solutions, should be treated as hazardous chemical waste.

o Collection: Collect all waste in clearly labeled, sealed containers.
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o Disposal: Dispose of the waste through an approved hazardous waste disposal program,
following all local, state, and federal regulations. Do not dispose of it down the drain or in the
regular trash.[8]

Experimental Workflow for Handling 13-
Hydroxytorilin
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Workflow for Safe Handling of 13-Hydroxytorilin
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Caption: This diagram outlines the essential steps for the safe handling of 13-Hydroxytorilin,
from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1lbeta-
Hydroxytorilin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1160364#personal-protective-equipment-for-
handling-1beta-hydroxytorilin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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